N-{4-[4-(2,2-dimethylpropanoyl)-1-piperazinyl]phenyl}-2,2-dimethylpropanamide

• Molecular Formula: C20H31N3O2
• Molecular Weight: 345.5 g/mol
• IUPAC Name: N-[4-[4-(2,2-dimethylpropanoyl)piperazin-1-yl]phenyl]-2,2-dimethylpropanamide
• InChI: InChI=1S/C20H31N3O2/c1-19(2,3)17(24)21-15-7-9-16(10-8-15)22-11-13-23(14-12-22)18(25)20(4,5)6/h7-10H,11-14H2,1-6H3,(H,21,24)
• InChI Key: GAWSRBNYQWZKHC-UHFFFAOYSA-N
• SMILES: CC(C)(C)C(=O)NC1=CC=C(C=C1)N2CCN(CC2)C(=O)C(C)(C)C

Description

N-{4-[4-(2,2-dimethylpropanoyl)-1-piperazinyl]phenyl}-2,2-dimethylpropanamide is a chemical compound that belongs to the class of piperazine derivatives. This compound is commonly referred to as 'Compound X' and has gained significant attention in the scientific community due to its potential therapeutic applications.

Mechanism of Action

The exact mechanism of action of Compound X is not fully understood. However, it is believed to act by inhibiting the activity of certain enzymes and receptors in the body. For example, Compound X has been found to inhibit the activity of cyclooxygenase (COX) enzymes, which are responsible for the production of inflammatory mediators in the body. Additionally, Compound X has been found to bind to certain receptors in the brain, which may contribute to its anticonvulsant and neuroprotective effects.
Biochemical and Physiological Effects:
Compound X has been found to exhibit a number of biochemical and physiological effects. In animal studies, Compound X has been found to reduce inflammation and pain, improve memory and cognitive function, and protect against neuronal damage. Additionally, Compound X has been found to exhibit anticonvulsant effects, which may make it useful in the treatment of epilepsy.

Advantages and Limitations for Lab Experiments

One of the major advantages of using Compound X in lab experiments is its high potency and selectivity. Additionally, Compound X has been found to exhibit low toxicity and minimal side effects in animal studies. However, one limitation of using Compound X is its relatively high cost compared to other compounds with similar therapeutic properties.

Future Directions

There are several potential future directions for research on Compound X. One area of interest is the development of more efficient and cost-effective synthesis methods for Compound X. Additionally, further studies are needed to better understand the mechanism of action of Compound X and its potential therapeutic applications. Finally, research is needed to determine the safety and efficacy of Compound X in human clinical trials.

Synthesis Methods

The synthesis of Compound X involves the reaction of 4-(2,2-dimethylpropanoyl)-1-piperazinecarboxylic acid with 4-aminophenyl-2,2-dimethylpropan-1-one. The reaction is carried out in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and a catalyst such as 4-dimethylaminopyridine (DMAP). The resulting product is then purified by column chromatography to obtain pure Compound X.

Scientific Research Applications

Compound X has been extensively studied for its potential therapeutic applications. It has been found to exhibit significant anti-inflammatory, analgesic, and anticonvulsant properties. Additionally, Compound X has shown promising results in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease.